Cas no 478067-73-1 (5-(Benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine)

5-(Benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine structure
478067-73-1 structure
Product Name:5-(Benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine
CAS No:478067-73-1
MF:C20H19N3O2S
MW:365.448763132095
CID:5690537
PubChem ID:1484763
Update Time:2023-10-13

5-(Benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SMR000335323
    • 7N-590S
    • 5-(benzenesulfonyl)-2-phenyl-4-pyrrolidin-1-ylpyrimidine
    • MLS000721123
    • CHEMBL1444614
    • 478067-73-1
    • 2-phenyl-5-(phenylsulfonyl)-4-(1-pyrrolidinyl)pyrimidine
    • HMS578J14
    • HMS2665I09
    • 5-(benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine
    • Oprea1_369033
    • Bionet1_003472
    • AKOS005101502
    • PHENYL 2-PHENYL-4-(1-PYRROLIDINYL)-5-PYRIMIDINYL SULFONE
    • Pyrimidine, 2-phenyl-5-(phenylsulfonyl)-4-(1-pyrrolidinyl)-
    • 5-(Benzenesulfonyl)-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine
    • Inchi: 1S/C20H19N3O2S/c24-26(25,17-11-5-2-6-12-17)18-15-21-19(16-9-3-1-4-10-16)22-20(18)23-13-7-8-14-23/h1-6,9-12,15H,7-8,13-14H2
    • InChI Key: URJHTGIFSKEOLE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 365.11979803g/mol
  • Monoisotopic Mass: 365.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 499.8±45.0 °C(Predicted)
  • pka: 3.30±0.40(Predicted)
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